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Compound of Interest

Compound Name: 4-Amino-2-methylphenol

Cat. No.: B1329486

An In-depth Technical Guide on the Safety, Handling, and Toxicology of 4-Amino-2-
methylphenol

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification

Identifier Value

Chemical Name 4-Amino-2-methylphenol

4-Amino-o-cresol, 2-Methyl-4-aminophenol, 4-

Synenyms Hydroxy-3-methylaniline
CAS Number 2835-96-3[1]

Molecular Formula C7HsNOJ1]

Molecular Weight 123.15 g/mol [1][2]
Structure

Hazard Identification and Classification

4-Amino-2-methylphenol is classified as hazardous. The following table summarizes its GHS
classifications based on available data.
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Hazard Class Category Hazard Statement

o H302: Harmful if swallowed[2]
Acute Toxicity, Oral Category 4 3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[4]

Serious Eye Damage/Eye

Irritation

Category 1/2

H318: Causes serious eye
damagel[2], H319: Causes

serious eye irritation[4]

H317: May cause an allergic

Skin Sensitization Category 1 ) ]
skin reaction[3]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )
genetic defects[3]
H373: May cause damage to
Specific Target Organ Toxicity organs (Kidney) through
Category 2
(Repeated Exposure) prolonged or repeated
exposure[3]
Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 ]
Environment, Acute life[5]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Chronic

with long lasting effects[3]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling

» Work in a well-ventilated area or under a chemical fume hood.[3][6]

¢ Avoid breathing dust, fumes, gas, mist, or vapors.[6]

e Avoid contact with skin and eyes.[6][7]
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Wear appropriate personal protective equipment (PPE).[6]

Do not eat, drink, or smoke when using this product.[3]

Wash hands and any exposed skin thoroughly after handling.[3][6]

Avoid formation of dust and aerosols.[7]

Storage

o Keep container tightly closed in a dry, cool, and well-ventilated place.[3][6][7]
o Store locked up.[8]

o Store away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and chloroformates.[3][9]

e The substance is sensitive to air, light, and moisture; handle and store under an inert gas.[3]

Personal Protective Equipment (PPE)

Protection Type Recommendation

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN166 (EU) or NIOSH
(US) standards.[6]

Wear impervious clothing and chemical-
Skin Protection resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.[6][7]

If exposure limits are exceeded or dust is
Respiratory Protection generated, use a full-face respirator with an
appropriate filter (e.g., Type A-P3).[3][6]

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[5]

[8]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of water. Consult a

physician.[3][8]

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids. Remove
Eye Contact ]

contact lenses if present and easy to do.

Immediately call an ophthalmologist.[3][8]

Do NOT induce vomiting. Immediately make the
) victim drink water (two glasses at most). Never
Ingestion i i )
give anything by mouth to an unconscious

person. Consult a physician.[3][8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

e Specific Hazards: Combustible. Hazardous combustion products may include carbon oxides
(CO, CO2) and nitrogen oxides (NOXx).[3][8]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[7][8]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Evacuate personnel to safe areas. Avoid dust formation and contact with the substance.[6][8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6][7]
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o Containment and Cleanup: Sweep up and shovel into suitable, closed containers for
disposal. Avoid generating dust.[6][8]

Toxicology Profile
.

Route Species Value Reference

870 mg/kg (males),
Oral (LD50) Rat [10]
1010 mg/kg (females)

Oral (LD50) Mouse 908 - 1000 mg/kg [10]

Skin Corrosion and Irritation

Limited data is available. A 3% aqueous solution of 4-Amino-m-Cresol (a related compound)
was not irritating in a study with guinea pigs.[11] However, GHS classifications indicate it
causes skin irritation.[4]

Eye Irritation

A 1.5% concentration of 4-Amino-m-Cresol (a related compound) in 50% propylene glycol was
found to have minimal ocular irritant potential in guinea pigs.[10][11] GHS classifications,
however, suggest it can cause serious eye damage or irritation.[2][4]

Skin Sensitization

The substance is considered a skin sensitizer.[3] A Local Lymph Node Assay (LLNA) conducted
on the related compound 4-Amino-m-Cresol classified it as a moderate sensitizer.[10][11] The
estimated concentration to produce a stimulation index of 3 (EC3) was calculated to be 1.45%
in DMSO and 2.15% in a water/acetone/oil vehicle.[11]

Germ Cell Mutagenicity

4-Amino-2-methylphenol is suspected of causing genetic defects.[3] The related compound
4-Amino-m-Cresol was not mutagenic in an Ames test, with or without metabolic activation, at
concentrations up to 600 u g/plate .[12] However, some studies on related aminophenols have
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shown positive results in mutagenicity assays, indicating a potential for genotoxicity that
warrants caution.

Carcinogenicity

No definitive data on the carcinogenicity of 4-Amino-2-methylphenol was found. However,
some aromatic amines are known carcinogens.[13] For the related compound 4-amino-2-
nitrophenol, there is evidence of carcinogenicity in animal studies, with the development of rare
urinary bladder tumors in male rats.[13]

Reproductive and Developmental Toxicity

No data available.

Specific Target Organ Toxicity (STOT)

e Single Exposure: May cause respiratory irritation.[4]

* Repeated Exposure: May cause damage to the kidneys through prolonged or repeated oral
exposure.[3] In a 90-day oral study on a salt of the related compound 4-amino-m-cresol in
rats, a No Observed Adverse Effect Level (NOAEL) of 60 mg/kg bw/day was established.[10]
[12] Effects observed at higher doses included discolored urine.[10][12]

Experimental Protocols
Skin Irritation (Rabbit)

» Methodology: Based on general principles of OECD Test Guideline 404. A 0.5 ml solution of
the test substance (e.g., 2.5% in aqueous gum tragacanth) is applied to a shaved area
(approx. 6 cm?) on the back of albino rabbits.[14] The area is covered with an occlusive
dressing for a specified period (e.g., 4 or 24 hours).[14] After the exposure period, the
dressing is removed, and the test substance is washed off. The skin is then examined for
signs of erythema and edema at specific time points (e.g., 1, 24, 48, and 72 hours) and
scored according to the Draize scale.[14]

Eye Irritation (Rabbit)

o Methodology: Based on general principles of OECD Test Guideline 405. A small volume
(e.g., 0.1 ml) of the test substance solution (e.g., 1.5% or 2.5%) is instilled into the
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conjunctival sac of one eye of several albino rabbits, with the other eye serving as a control.
[14] The eyes may or may not be washed after instillation.[14] The eyes are examined for
effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after application, and
the effects are scored according to the Draize scheme.[14]

Skin Sensitization - Local Lymph Node Assay (LLNA)

» Methodology: Conforms to OECD Test Guideline 429. A solution of the test substance is
prepared in a suitable vehicle (e.g., DMSO or a mixture of water/acetone and olive oil).[10]
Various concentrations of the test substance (e.g., 0.5, 1.5, 3, 5, 10%) are applied to the
dorsal surface of the ears of female CBA/J mice for three consecutive days.[10][14] A
positive control (e.g., p-phenylenediamine) and a vehicle control group are run in parallel.[14]
On day 5, a solution of 3H-methyl thymidine is injected intravenously. A few hours later, the
mice are euthanized, and the draining auricular lymph nodes are excised and weighed. The
proliferation of lymphocytes is measured by the incorporation of 3H-methyl thymidine and is
expressed as a stimulation index (SI). An Sl of 3 or greater is considered a positive
response.[11]

Mutagenicity - Bacterial Reverse Mutation Assay (Ames
Test)

o Methodology: Conforms to OECD Test Guideline 471. Histidine-dependent strains of
Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) are used.[13][15][16] The test
substance is dissolved in a suitable solvent (e.g., DMSO) and tested at various
concentrations. The assay is performed both with and without a metabolic activation system
(S9 mix), typically derived from the livers of rats pre-treated with Aroclor 1254.[13][15] The
test substance, bacterial strain, and S9 mix (if applicable) are combined and plated on a
minimal glucose agar medium. After incubation for 48-72 hours, the number of revertant
colonies (colonies that have mutated to regain the ability to synthesize histidine) is counted.
A substance is considered mutagenic if it causes a dose-dependent increase in the number
of revertants that is at least twice the background (spontaneous reversion) rate.[17]

Visualizations
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Figure 1: Safe Handling Workflow for 4-Amino-2-methylphenol
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Caption: Figure 1: Safe Handling Workflow for 4-Amino-2-methylphenol.
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Figure 2: Toxicological Testing Workflow
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Caption: Figure 2: Toxicological Testing Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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